Cas no 1119391-58-0 (3-(4-Chlorophenyl)-4-imino-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

• Product Name: 3-(4-Chlorophenyl)-4-imino-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• CAS No: 1119391-58-0
• MF: C₂₁H₁₈ClN₅O₅
• MW: 455.851123332977
• CID: 5024784
• Update Time: 2023-08-25

3-(4-Chlorophenyl)-4-imino-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENYL)-4-IMINO-6-(3,4,5-TRIMETHOXYPHENYL)-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• 3-(4-chlorophenyl)-4-imino-6-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• 3-(4-Chlorophenyl)-4-imino-6-(3,4,5-trimethoxyphenyl)-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• Inchi： 1S/C21H18ClN5O5/c1-30-13-8-10(9-14(31-2)17(13)32-3)19-24-15-16(20(28)26-19)25-21(29)27(18(15)23)12-6-4-11(22)5-7-12/h4-9H,23H2,1-3H3,(H,24,26,28)
• InChI Key： VWZMMNKGWODADK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N=C2C(NC(C3C=C(C(=C(C=3)OC)OC)OC)=NC2=C1N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 853
• XLogP3: 2.2
• Topological Polar Surface Area: 128